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Compound of Interest

Compound Name: Pivalic acid

Cat. No.: B121385 Get Quote

This guide provides detailed procedures and answers to frequently asked questions regarding

the safe disposal and neutralization of pivalic acid waste. It is intended for researchers,

scientists, and drug development professionals to ensure safe laboratory practices and

compliance with regulations.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with pivalic acid?

A1: Pivalic acid is a corrosive substance that can cause severe skin burns and eye damage.

[1] It is also harmful if swallowed or in contact with skin.[1][2] Inhalation of dust or mist may be

hazardous, potentially causing irritation to the mucous membranes and upper respiratory tract.

[1][3] It is a combustible solid with a slight fire hazard when exposed to heat or flame.[3]

Q2: What personal protective equipment (PPE) is required when handling pivalic acid?

A2: When handling pivalic acid, it is essential to wear appropriate personal protective

equipment (PPE). This includes:

Eye/Face Protection: Chemical goggles and a face shield.[3]

Skin Protection: Protective gloves (the suitability and durability of which depend on the

frequency and duration of contact) and a lab coat or complete suit protecting against

chemicals.[1][3]
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Respiratory Protection: In case of dust formation or inadequate ventilation, use a particulate

dust filter or an acid vapor respirator.[3][4]

Q3: How should pivalic acid be stored in the laboratory?

A3: Pivalic acid should be stored in its original, tightly sealed container in a cool, dry, and well-

ventilated area.[3][5] It should be kept away from incompatible materials such as strong

oxidizing agents, bases, and reducing agents.[6] Store it separately from food and feedstuffs.[4]

Q4: Can I dispose of small amounts of pivalic acid down the drain?

A4: No, you should not dispose of pivalic acid down the drain.[1][2][6][7] It is considered

slightly hazardous to water and all waste must be handled in accordance with local, state, and

federal regulations.[2][3]

Q5: What is the general procedure for disposing of pivalic acid waste?

A5: Pivalic acid waste must be treated as hazardous waste.[7] The general procedure

involves:

Collecting the waste in a suitable, labeled, and closed container.[3][4]

Offering the surplus and non-recyclable solutions to a licensed disposal company.[1]

One common method of disposal is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[1][8]

Troubleshooting Guide
Problem 1: I have accidentally spilled a small amount of solid pivalic acid on the lab bench.

Solution:

Safety First: Ensure you are wearing the appropriate PPE, including gloves, safety goggles,

and a lab coat.[3]

Containment: Prevent the spill from spreading. For powder spills, you can cover it with a

plastic sheet to minimize dust.[7]
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Cleanup: Use dry cleanup procedures.[3] Carefully sweep the spilled solid into a suitable,

labeled container for waste disposal.[4] Avoid generating dust.[3][6]

Decontamination: Wash the affected area with soap and water.[3]

Disposal: Dispose of the collected waste and any contaminated cleaning materials as

hazardous waste through your institution's Environmental Health and Safety (EHS) office or

a licensed contractor.[7]

Problem 2: The pH of my pivalic acid waste solution is too low for disposal.

Solution: You will need to neutralize the acidic waste before disposal. Follow the detailed

neutralization protocol provided in the "Experimental Protocols" section below. The goal is to

adjust the pH to a neutral range (typically between 6.0 and 9.0) as required by your local

wastewater discharge permits.[9]

Problem 3: I am unsure if my waste container is compatible with pivalic acid.

Solution: Ensure the waste container is made of a compatible material, such as glass or

appropriate plastic, and is in good condition.[7] Pivalic acid can be corrosive to some metals.

[8] If you are uncertain, consult a chemical compatibility chart or contact your EHS department

for guidance.

Quantitative Data
The following table summarizes key quantitative data for pivalic acid.
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Property Value Reference

Molecular Formula C5H10O2 [5][10]

Molar Mass 102.13 g/mol [5][10]

Melting Point 35 °C (95 °F) [10]

Boiling Point 163.7 °C (326.7 °F) [10]

Density 0.905 g/cm³ at 20 °C [2]

Flash Point 64 °C (147 °F) [2][11]

pKa 5.03 [10]

Oral LD50 (Rat) 900 mg/kg [2]

Experimental Protocols
Protocol for Neutralization of Pivalic Acid Waste
This protocol describes the neutralization of acidic waste containing pivalic acid to a pH

suitable for disposal.

Materials:

Pivalic acid waste solution

Weak base for neutralization (e.g., sodium bicarbonate or a 5-10% solution of sodium

carbonate)

Large, appropriate chemical-resistant container (e.g., polyethylene or borosilicate glass)

Stir bar and stir plate

pH meter or pH strips

Personal Protective Equipment (PPE) as described above

Procedure:
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Preparation: Work in a well-ventilated area, preferably within a fume hood.[3] Ensure all

necessary PPE is worn.

Dilution: If the pivalic acid waste is concentrated, it is advisable to dilute it by slowly adding

the acid to a large volume of cold water (a 1:10 ratio of acid to water is a good starting point).

[12] This helps to control the exothermic reaction during neutralization.

Neutralization:

Place the diluted acidic solution in the large container with a stir bar and begin stirring.

Slowly add the weak base to the stirring acidic solution.[13] Adding the base too quickly

can cause a vigorous reaction, splashing, and heat generation.

Monitor the pH of the solution continuously using a pH meter or periodically with pH strips.

Endpoint: Continue adding the base until the pH of the solution is within the acceptable

range for your facility's disposal requirements (typically between 6.0 and 9.0).[9]

Disposal: Once the pH is confirmed to be in the neutral range, the solution can be disposed

of according to your institution's guidelines for neutralized aqueous waste. This may involve

drain disposal followed by flushing with a large amount of water.[12]

Cleanup: Clean all equipment thoroughly after use. Dispose of any contaminated materials

as hazardous waste.

Visualizations
Below are diagrams illustrating key workflows for pivalic acid disposal and neutralization.

Pivalic Acid Waste Generated Is waste mixed with
other hazardous chemicals?

Collect in a dedicated,
labeled, compatible containerNo

Collect in a compatible container labeled
with all chemical constituents

Yes

Store in designated Satellite
Accumulation Area (SAA)

Contact Environmental Health & Safety (EHS)
or approved waste vendor for pickup
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of pivalic acid waste.
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Caption: Step-by-step process for pivalic acid waste neutralization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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